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Compound of Interest

Compound Name: Azido-PEG13-acid

Cat. No.: B11935907

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Azido-PEG13-acid was not located during

the literature search. The following guide is compiled from safety data for analogous azide-

containing compounds and general safety protocols for handling organic azides. Researchers

must consult their institution's safety office and perform a thorough risk assessment before

working with this compound.

This technical guide provides a comprehensive overview of the safety considerations and

handling precautions for Azido-PEG13-acid, a polyethylene glycol (PEG)-based linker

molecule utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and other

bioconjugates.[1] Due to the presence of the azide functional group, this compound presents

potential hazards that necessitate strict adherence to safety protocols. This document is

intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
While specific data for Azido-PEG13-acid is not readily available, the properties of similar

azide-containing PEG compounds can provide valuable insight. The following table

summarizes representative data.
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Property Representative Data Source

Molecular Formula C29H57N3O15 [2]

Molecular Weight 687.77 g/mol [2]

Appearance Solid [3]

Storage Temperature

Recommended: -20°C for

long-term storage (months to

years); 0-4°C for short-term

(days to weeks).[4]

Solubility

Data not available for Azido-

PEG13-acid. Generally, PEG

compounds exhibit good

solubility in water and many

organic solvents.

Stability

Stable under recommended

storage conditions. Avoid heat,

light, pressure, and shock.

Hazard Identification and Safety Precautions
The primary hazards associated with Azido-PEG13-acid stem from the azide functional group.

Organic azides can be energetic and potentially explosive, especially when subjected to heat,

shock, or friction. They are also acutely toxic.

Hazard Summary:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.bldpharm.com/products/P001411993.html
https://www.bldpharm.com/products/P001411993.html
https://file.medchemexpress.com/batch_PDF/HY-140663/Azide-PEG-amine-MW-5000-SDS-MedChemExpress.pdf
https://www.medkoo.com/products/54394
https://www.benchchem.com/product/b11935907/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-azido-peg13-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Description
GHS Classification
(Typical for Organic
Azides)

Explosivity

Can decompose explosively

when heated or subjected to

shock. The risk increases with

a higher nitrogen-to-carbon

ratio.

Not explicitly classified for this

compound, but handle as

potentially explosive.

Acute Toxicity

May be harmful if swallowed,

inhaled, or absorbed through

the skin. Azides can have

similar toxic effects to cyanide.

Acute Toxicity, Oral (Category

4), H302: Harmful if swallowed.

Skin Irritation May cause skin irritation.
Skin Irritation (Category 2),

H315: Causes skin irritation.

Eye Irritation
May cause serious eye

irritation.

Eye Irritation (Category 2),

H319: Causes serious eye

irritation.

Respiratory Irritation

May cause respiratory irritation

upon inhalation of dust or

aerosols.

Specific target organ toxicity —

single exposure (Category 3),

H335: May cause respiratory

irritation.

Personal Protective Equipment (PPE):

A comprehensive set of PPE must be worn at all times when handling Azido-PEG13-acid:

Eye Protection: Safety goggles with side-shields or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat is mandatory. For larger quantities or procedures with a higher

risk of splashing, an impervious apron is recommended.
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Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of dust or aerosols.

Handling and Storage
Strict protocols must be followed for the safe handling and storage of Azido-PEG13-acid to

mitigate the associated risks.

Handling:

All work with Azido-PEG13-acid should be conducted in a properly functioning chemical

fume hood.

Use a blast shield, especially when heating the compound or performing reactions at a larger

scale.

Avoid contact with skin, eyes, and clothing.

Do not use metal spatulas or other metal utensils to handle the compound, as this can lead

to the formation of highly explosive heavy metal azides. Use plastic or ceramic spatulas.

Avoid grinding or subjecting the solid material to friction or shock.

Keep away from sources of ignition.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended long-term storage temperature is -20°C.

Store away from incompatible materials, including strong acids, strong oxidizing agents, and

heavy metals.

Protect from light.

First Aid Measures
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In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.

Disposal Considerations
Azide-containing waste is considered hazardous and must be disposed of according to

institutional and national guidelines.

Waste Collection: Collect all azide-containing waste in a dedicated, clearly labeled, and

sealed container.

Incompatible Wastes: Do NOT mix azide waste with acidic waste, as this can generate highly

toxic and explosive hydrazoic acid. Also, avoid mixing with heavy metal waste.

Decontamination: For dilute solutions (typically ≤5%), chemical deactivation can be

performed by trained personnel in a controlled environment. A common method involves

treatment with nitrous acid.

Professional Disposal: For solid waste and concentrated solutions, disposal through a

licensed hazardous waste disposal company is mandatory.
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Experimental Protocols and Workflows
The following diagrams illustrate key workflows for the safe handling of Azido-PEG13-acid.

Figure 1: General Handling Workflow for Azido-PEG13-acid
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Figure 1: General Handling Workflow for Azido-PEG13-acid

Figure 2: Emergency Response for Azido-PEG13-acid Spill
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Figure 2: Emergency Response for Azido-PEG13-acid Spill

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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